Cas no 1805140-70-8 (Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate)

• Product Name: Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate
• CAS No: 1805140-70-8
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4949912
• Update Time: 2025-05-20

Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate

• Inchi： 1S/C10H9ClN2O2/c1-15-10(14)8-2-6(4-12)7(5-13)3-9(8)11/h2-3H,5,13H2,1H3
• InChI Key： ZRVDRVWNTPKBIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C#N)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate

Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate (CAS No. 1805140-70-8): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate (CAS No. 1805140-70-8) is an important chemical intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a methyl ester, aminomethyl, chloro, and cyano functional groups, has attracted considerable attention from researchers and industry professionals alike.

The growing interest in specialty chemicals like Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate reflects current market trends toward more sophisticated drug discovery and crop protection solutions. As the pharmaceutical industry continues to search for novel small molecule therapeutics, intermediates such as this play a crucial role in the development of new active pharmaceutical ingredients (APIs).

From a chemical perspective, Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate offers multiple reactive sites that make it valuable for structure-activity relationship studies. The presence of both electron-withdrawing (cyano and ester) and electron-donating (aminomethyl) groups creates interesting electronic properties that can be exploited in medicinal chemistry. Researchers frequently search for information about "chloro-cyano benzoate derivatives" and "multifunctional aromatic compounds" - terms that perfectly describe this molecule.

In pharmaceutical applications, compounds like Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate are particularly valuable for developing central nervous system (CNS) drugs and anti-inflammatory agents. The aminomethyl group can serve as a point for further derivatization, potentially leading to molecules with improved blood-brain barrier penetration. This aligns with current research trends in neurodegenerative disease treatment, a hot topic in medical research.

The agrochemical industry also shows significant interest in chlorinated benzoate derivatives like Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate. These compounds can serve as precursors for developing new pesticides and herbicides, especially as the industry faces increasing pressure to develop more environmentally friendly solutions. The search terms "chloro-cyano benzoate pesticides" and "benzoate-based agrochemicals" demonstrate this growing market interest.

Synthetic chemists value Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate for its versatility in organic synthesis. The compound can participate in various reactions, including nucleophilic substitution, reduction, and cyclization reactions. This makes it particularly useful for constructing complex molecular architectures, a capability highly sought after in modern medicinal chemistry and materials science.

From a commercial perspective, the demand for high-purity chemical intermediates like Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate continues to grow. Pharmaceutical and agrochemical companies are increasingly outsourcing the production of such specialized compounds to fine chemical manufacturers, creating opportunities for suppliers who can guarantee consistent quality and reliable supply.

Quality control is paramount when working with Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying the compound's purity and identity. Researchers often search for "analytical methods for benzoate derivatives" and "characterization of multifunctional aromatics", highlighting the importance of proper compound analysis.

The stability and storage requirements of Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate are another area of interest. Like many functionalized aromatic compounds, it typically requires storage in cool, dry conditions, protected from light and moisture. Proper handling procedures are essential to maintain the compound's integrity, especially for research purposes where consistent results are crucial.

Looking toward the future, Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate and similar compounds are likely to play increasingly important roles in green chemistry initiatives. The development of more sustainable synthetic routes for such intermediates represents an active area of research, aligning with global trends toward environmentally responsible chemical production.

For researchers considering working with Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate, it's important to consult the latest scientific literature and safety data sheets. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with any chemical substance.

In conclusion, Methyl 4-aminomethyl-2-chloro-5-cyanobenzoate (CAS No. 1805140-70-8) represents a valuable building block in modern chemical research and development. Its unique combination of functional groups and reactivity makes it particularly useful for pharmaceutical and agrochemical applications, while current market trends suggest growing demand for such specialized intermediates in the coming years.